Cas no 1286716-81-1 (N-(4-fluorophenyl)methyl-2-5-(4-methoxyphenyl)-1,3,4-oxadiazol-2-ylacetamide)

• Product Name: N-(4-fluorophenyl)methyl-2-5-(4-methoxyphenyl)-1,3,4-oxadiazol-2-ylacetamide
• CAS No: 1286716-81-1
• MF: C₁₈H₁₆FN₃O₃
• MW: 341.336347579956
• CID: 5932683
• PubChem ID: 52906299
• Update Time: 2025-05-22

N-(4-fluorophenyl)methyl-2-5-(4-methoxyphenyl)-1,3,4-oxadiazol-2-ylacetamide Chemical and Physical Properties

Names and Identifiers

• N-(4-fluorophenyl)methyl-2-5-(4-methoxyphenyl)-1,3,4-oxadiazol-2-ylacetamide
• N-(4-fluorobenzyl)-2-(5-(4-methoxyphenyl)-1,3,4-oxadiazol-2-yl)acetamide
• 1286716-81-1
• F3407-4971
• N-[(4-fluorophenyl)methyl]-2-[5-(4-methoxyphenyl)-1,3,4-oxadiazol-2-yl]acetamide
• AKOS024486660

• Inchi： 1S/C18H16FN3O3/c1-24-15-8-4-13(5-9-15)18-22-21-17(25-18)10-16(23)20-11-12-2-6-14(19)7-3-12/h2-9H,10-11H2,1H3,(H,20,23)
• InChI Key： IGSBYIKOMHYHJF-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)CNC(CC1=NN=C(C2C=CC(=CC=2)OC)O1)=O

Computed Properties

• Exact Mass: 341.118
• Monoisotopic Mass: 341.118
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 6
• Complexity: 424
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 77.2A^2
• XLogP3: 2.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Anisoles

Additional information on N-(4-fluorophenyl)methyl-2-5-(4-methoxyphenyl)-1,3,4-oxadiazol-2-ylacetamide

N-(4-fluorophenyl)methyl-2-5-(4-methoxyphenyl)-1,3,4-oxadiazol-2-ylacetamide: A Comprehensive Overview

The compound with CAS No. 1286716-81-1, known as N-(4-fluorophenyl)methyl-2-5-(4-methoxyphenyl)-1,3,4-oxadiazol-2-ylacetamide, is a highly specialized organic molecule with significant potential in various fields of chemical research and application. This compound is characterized by its unique structure, which includes a 1,3,4-oxadiazole ring system and substituents such as a 4-fluorophenyl group and a 4-methoxyphenyl group. These structural features contribute to its distinct chemical properties and reactivity.

Recent studies have highlighted the importance of oxadiazole-containing compounds in drug discovery and material science. The 1,3,4-oxadiazole ring is known for its ability to act as a bioisostere in medicinal chemistry, offering potential for modulating biological activity. In this compound, the presence of the fluorophenyl and methoxyphenyl groups further enhances its versatility. Fluorine substitution is particularly valuable due to its ability to improve pharmacokinetic properties such as lipophilicity and metabolic stability.

One of the most promising applications of this compound lies in its potential as a kinase inhibitor. Kinases are critical enzymes involved in cell signaling pathways, making them attractive targets for therapeutic intervention in diseases such as cancer. Research has shown that oxadiazole-containing molecules can effectively inhibit kinase activity by binding to the ATP-binding pocket of these enzymes. The combination of the oxadiazole ring and the electron-withdrawing groups in this compound may further enhance its inhibitory potential.

Another area of interest is the role of this compound in antimicrobial research. The methoxyphenyl group is known to contribute to antimicrobial activity by disrupting bacterial cell membranes or inhibiting essential enzymes. Recent studies have demonstrated that oxadiazole derivatives exhibit potent activity against various bacterial and fungal strains, making this compound a valuable candidate for further investigation in this field.

In terms of synthesis, this compound can be prepared through a multi-step process involving nucleophilic substitution and cyclization reactions. The use of microwave-assisted synthesis has been shown to significantly improve reaction yields and reduce reaction times compared to traditional methods. This highlights the importance of modern synthetic techniques in advancing the development of complex molecules like this one.

From an analytical standpoint, advanced spectroscopic techniques such as NMR and mass spectrometry have been employed to confirm the structure of this compound. These methods provide detailed insights into the molecular architecture and confirm the presence of all functional groups as specified in its IUPAC name.

Looking ahead, further research into this compound's biological activity is expected to uncover additional therapeutic applications. Collaborative efforts between chemists and biologists will be crucial in exploring its potential as a lead compound for drug development. Additionally, computational modeling techniques such as molecular docking can provide deeper insights into its binding interactions with target proteins.

In conclusion, N-(4-fluorophenyl)methyl-2-5-(4-methoxyphenyl)-1,3,4-oxadiazol-2-ylacetamide represents a fascinating example of how structural diversity can lead to multifaceted chemical properties. Its unique combination of functional groups positions it as a valuable tool in both academic research and industrial applications. As ongoing studies continue to unravel its full potential, this compound stands at the forefront of innovation in organic chemistry.